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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the current scientific literature on

butylcyclooctane. While specific, documented applications of butylcyclooctane are not

readily available in published research or patents, this review summarizes its known

physicochemical properties and explores the potential applications of substituted cyclooctane

scaffolds in broader scientific and industrial contexts. This information can serve as a

foundational resource for researchers interested in exploring the utility of this and related

molecules.

Physicochemical Properties of Butylcyclooctane
Quantitative data for butylcyclooctane is primarily limited to its fundamental physicochemical

properties. These characteristics are essential for predicting its behavior in various chemical

and biological systems.
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Property Value Unit Source

Molecular Formula C₁₂H₂₄ --INVALID-LINK--

Molecular Weight 168.32 g/mol --INVALID-LINK--

Density 0.826 g/mL --INVALID-LINK--

Boiling Point 217 °C --INVALID-LINK--

Refractive Index 1.459 --INVALID-LINK--

XLogP3 6.2 --INVALID-LINK--

Potential Areas of Application for Substituted
Cyclooctanes
While specific experimental data for butylcyclooctane is lacking, the broader class of

substituted cycloalkanes finds utility in several areas. These potential applications provide a

framework for future research into butylcyclooctane.

Drug Discovery and Medicinal Chemistry
Cycloalkane moieties are often incorporated into drug candidates to modulate their

pharmacokinetic and pharmacodynamic properties. The cyclooctane ring, with its

conformational flexibility, can serve as a scaffold for the synthesis of novel therapeutic agents.

Although no specific drugs containing a butylcyclooctane moiety have been identified, related

strained ring systems like bicyclo[1.1.0]butane have been recognized as valuable bioisosteres

in drug discovery programs.[1][2] The lipophilicity of the butyl group combined with the

cyclooctane core could be explored for compounds targeting lipid-rich environments.

Advanced Fuels and Lubricants
Cycloalkanes are a significant component of conventional and advanced fuels, including jet

fuels.[3] They offer high energy density and favorable combustion properties. Research into

higher energy-content jet fuel blending components has explored the use of cycloalkanes

derived from renewable sources. While methylcyclohexane is a more commonly studied

representative, the potential for larger and substituted cycloalkanes like butylcyclooctane as

fuel or lubricant additives remains an area for investigation.[3]
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Synthetic Building Blocks
Substituted cycloalkanes can serve as versatile building blocks in organic synthesis.[4][5][6]

The functionalization of the cyclooctane ring or the butyl side chain could lead to a variety of

intermediates for the synthesis of complex molecules. The synthesis of butylcyclooctane itself

can be achieved through routes such as the reaction of iodocyclooctane with butyl magnesium

bromide.[7]

Experimental Protocols
Detailed experimental protocols for the application of butylcyclooctane are not available due

to the lack of published studies. However, a general synthetic route is suggested in the

literature.

Synthesis of Butylcyclooctane:

A potential synthetic route involves the Grignard reaction between a cyclooctyl halide and a

butylmagnesium halide.

Reactants: Iodocyclooctane and butyl magnesium bromide.

Solvent: A suitable ether solvent such as diethyl ether or tetrahydrofuran.

Procedure: The Grignard reagent (butyl magnesium bromide) is prepared and then reacted

with iodocyclooctane. The reaction mixture is then quenched with an aqueous solution, and

the product is extracted, dried, and purified, typically by distillation.

Visualizing Cycloalkane Structures
The following diagram illustrates the general structure of a substituted cyclooctane, placing

butylcyclooctane within the context of other cycloalkanes.
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Structural Relationship of Cycloalkanes
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Caption: General classification of cycloalkanes.

Conclusion
The current body of scientific literature does not contain specific, documented applications for

butylcyclooctane. However, its physicochemical properties are well-characterized. Based on

the established roles of related substituted cycloalkanes, potential areas for future research

into butylcyclooctane include its use as a scaffold in drug discovery, as a component in

advanced fuels and lubricants, and as a building block in organic synthesis. The lack of

experimental data highlights an opportunity for further investigation into the potential utility of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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